Methyl (1S,3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,6,9b,10,11-decahydroindeno[5,4-f]quinoline-1-carboxylate
Methyl (1S,3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,6,9b,10,11-decahydroindeno[5,4-f]quinoline-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
166896-62-4
VCID:
VC0131703
InChI:
InChI=1S/C20H27NO3/c1-19-10-8-14-12(13(19)5-6-15(19)18(23)24-3)4-7-16-20(14,2)11-9-17(22)21-16/h7,9,11-15H,4-6,8,10H2,1-3H3,(H,21,22)/t12-,13-,14-,15+,19-,20+/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)OC)CC=C4C3(C=CC(=O)N4)C
Molecular Formula:
C20H27NO3
Molecular Weight:
329.4 g/mol
Methyl (1S,3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,6,9b,10,11-decahydroindeno[5,4-f]quinoline-1-carboxylate
CAS No.: 166896-62-4
Reference Standards
VCID: VC0131703
Molecular Formula: C20H27NO3
Molecular Weight: 329.4 g/mol
CAS No. | 166896-62-4 |
---|---|
Product Name | Methyl (1S,3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,6,9b,10,11-decahydroindeno[5,4-f]quinoline-1-carboxylate |
Molecular Formula | C20H27NO3 |
Molecular Weight | 329.4 g/mol |
IUPAC Name | methyl (1S,3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,6,9b,10,11-decahydroindeno[5,4-f]quinoline-1-carboxylate |
Standard InChI | InChI=1S/C20H27NO3/c1-19-10-8-14-12(13(19)5-6-15(19)18(23)24-3)4-7-16-20(14,2)11-9-17(22)21-16/h7,9,11-15H,4-6,8,10H2,1-3H3,(H,21,22)/t12-,13-,14-,15+,19-,20+/m0/s1 |
Standard InChIKey | XYNDKRYDMNQQME-IOKXVFATSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)OC)CC=C4[C@@]3(C=CC(=O)N4)C |
SMILES | CC12CCC3C(C1CCC2C(=O)OC)CC=C4C3(C=CC(=O)N4)C |
Canonical SMILES | CC12CCC3C(C1CCC2C(=O)OC)CC=C4C3(C=CC(=O)N4)C |
Synonyms | [4aR-(4aα,4bβ,6aα,7α,9aβ,9bα)]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10-Dodecahydro-4a,6a-dimethyl-3-oxo-1H-indeno[5,4-f]quinoline-7-carboxylic Acid Methyl Ester; |
PubChem Compound | 10042225 |
Last Modified | Nov 11 2021 |
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